Cas no 27037-34-9 (4-Hydroxy-7-methoxy-1H-quinolin-2-one)

4-Hydroxy-7-methoxy-1H-quinolin-2-one structure
27037-34-9 structure
4-Hydroxy-7-methoxy-1H-quinolin-2-one
27037-34-9
C10H9NO3
191.1834
MFCD00101261
53061
54705726

4-Hydroxy-7-methoxy-1H-quinolin-2-one Properties

Names and Identifiers

    • 4-Hydroxy-7-methoxy-1H-quinolin-2-one
    • 4-Hydroxy-7-methoxy-2H-quinolin-2-one
    • 4-Hydroxy-7-methoxyquinolin-2(1H)-one
    • 2(1H)-Quinolinone,4-hydroxy-7-methoxy
    • 2-hydroxy-7-methoxy-1H-quinolin-4-one
    • 4-Hydroxy-7-methoxy-2(1H)-chinolin
    • 4-hydroxy-7-methoxy-2-oxo-1,2-dihydroquinoline
    • 4-Hydroxy-7-methoxycarbostyril
    • 4-hydroxy-7-methoxyquinoline-2(1H)-one
    • 7-methoxy-4-hydroxyquinoline-2(1H)-one
    • QUI088
    • 2(1H)-Quinolinone, 4-hydroxy-7-methoxy-
    • 7-Methoxyquinoline-2,4-diol
    • 2-Hydroxy-7-methoxyquinolin-4(1H)-one
    • 2,4-Dihydroxy-7-methoxyquinoline
    • 4-hydroxy-7-methoxy-1,2-dihydroquinolin-2-one
    • FCH839437
    • RW1166
    • VQ10486
    • HQ11329
    • 2(1H)-Quinolinone,4-hydrox
    • DS-10538
    • SCHEMBL743131
    • 27037-34-9
    • AM20051015
    • AKOS002390458
    • FT-0638662
    • DTXSID30716066
    • MFCD00101261
    • J-515510
    • CS-0097851
    • SB36309
    • DB-006837
    • +Expand
    • MFCD00101261
    • RUWKOLGTLOFEMK-UHFFFAOYSA-N
    • 1S/C10H9NO3/c1-14-6-2-3-7-8(4-6)11-10(13)5-9(7)12/h2-5H,1H3,(H2,11,12,13)
    • O(C([H])([H])[H])C1C([H])=C([H])C2C(=C([H])C(N([H])C=2C=1[H])=O)O[H]

Computed Properties

  • 191.058243g/mol
  • 0
  • 0.7
  • 2
  • 3
  • 1
  • 191.058243g/mol
  • 191.058243g/mol
  • 58.6Ų
  • 14
  • 275
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 1.24230
  • 62.32000
  • 1.623
  • 356.7℃/760mmHg
  • 169.5°C
  • 1.355

4-Hydroxy-7-methoxy-1H-quinolin-2-one Security Information

  • Xn Xn
  • 22

4-Hydroxy-7-methoxy-1H-quinolin-2-one Customs Data

  • 2933499090
  • China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Hydroxy-7-methoxy-1H-quinolin-2-one Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I5LH-1g
2(1H)-Quinolinone, 4-hydroxy-7-methoxy-
27037-34-9 97%
1g
$38.00 2024-05-08
A2B Chem LLC
AI46261-250mg
4-Hydroxy-7-methoxy-1h-quinolin-2-one
27037-34-9 ≥98.0%
250mg
$17.00
abcr
AB448598-250mg
4-Hydroxy-7-methoxyquinolin-2(1H)-one; .
27037-34-9
250mg
€84.90 2024-08-03
Alichem
A189007714-1g
4-Hydroxy-7-methoxyquinolin-2(1H)-one
27037-34-9 95%
1g
$191.76 2023-09-02
Ambeed
A271001-250mg
4-Hydroxy-7-methoxyquinolin-2(1H)-one
27037-34-9 97%
250mg
$14.0 2024-07-28
Apollo Scientific
OR925894-1g
4-Hydroxy-7-methoxy-1H-quinolin-2-one
27037-34-9 97%
1g
£54.00 2024-05-25
Chemenu
CM144249-1g
4-Hydroxy-7-methoxy-1H-quinolin-2-one
27037-34-9 95%
1g
$116 2021-08-05
Enamine
EN300-203078-1.0g
4-hydroxy-7-methoxy-1,2-dihydroquinolin-2-one
27037-34-9
1.0g
$821.0
eNovation Chemicals LLC
D540639-1g
4-Hydroxy-7-Methoxy-1H-quinolin-2-one
27037-34-9 97%
1g
$1170 2022-09-04
Fluorochem
093290-1g
4-Hydroxy-7-methoxy-1H-quinolin-2-one
27037-34-9 95%
1g
£98.00 2022-03-01

4-Hydroxy-7-methoxy-1H-quinolin-2-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:27037-34-9)4-Hydroxy-7-methoxy-1H-quinolin-2-one
A818863
99%
5g
211.0